Cas no 1804098-55-2 (4-Hydroxymethyl-7-trifluoromethyl-1H-benzimidazole)

• Product Name: 4-Hydroxymethyl-7-trifluoromethyl-1H-benzimidazole
• CAS No: 1804098-55-2
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 4816173
• Update Time: 2023-08-19

4-Hydroxymethyl-7-trifluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxymethyl-7-trifluoromethyl-1H-benzimidazole

• Inchi： 1S/C9H7F3N2O/c10-9(11,12)6-2-1-5(3-15)7-8(6)14-4-13-7/h1-2,4,15H,3H2,(H,13,14)
• InChI Key： NRFYEROEHBWQPL-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(CO)C2=C1NC=N2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 1.5
• Topological Polar Surface Area: 48.9